1-[(4,5-Dimethoxy-2-nitrophenyl)methyl]-6,7-dimethoxyisoquinoline

Specification

• CAS No.: 25944-25-6
• Molecular Formula: C20H20N2O6
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-6,7-dimethoxyisoquinoline
• Standard InChI: InChI=1S/C20H20N2O6/c1-25-17-8-12-5-6-21-15(14(12)10-19(17)27-3)7-13-9-18(26-2)20(28-4)11-16(13)22(23)24/h5-6,8-11H,7H2,1-4H3
• Standard InChI Key: LDDJQOUHXBDHKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C=CN=C2CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)OC

Introduction

Chemical Identity and Structural Features

Molecular Formula and Weight

• Molecular Formula: C$_{20}$H$_{20}$N$_{2}$O$_{6}$.

• Molecular Weight: 384.4 g/mol.

• CAS Registry Number: 25944-25-6.

Structural Characteristics

The compound features:

• An isoquinoline core substituted with methoxy groups at positions 6 and 7.

• A (4,5-dimethoxy-2-nitrophenyl)methyl group attached to the isoquinoline nitrogen.

• IUPAC Name: 1-[(4,5-Dimethoxy-2-nitrophenyl)methyl]-6,7-dimethoxyisoquinoline.

Synonyms

• NSC146065.

• 1-(4,5-Dimethoxy-2-nitrobenzyl)-6,7-dimethoxyisoquinoline.

Synthesis and Reaction Pathways

Intermediate Compounds

• 4,5-Dimethoxy-2-nitrobenzyl alcohol (CAS: 1016-58-6) serves as a potential precursor for introducing the benzyl-nitro moiety.

• 6,7-Dimethoxy-3,4-dihydroisoquinoline (CAS: 3382-18-1) is a related intermediate used in the synthesis of isoquinoline derivatives.

Physical and Chemical Properties

Physicochemical Data

Property	Value/Description	Source
Melting Point	Not explicitly reported	-
Solubility	Likely soluble in polar organic solvents (e.g., DCM, methanol)
Density	Estimated ~1.13 g/cm$^3$ (analogous compounds)
Refractive Index	~1.593 (similar to 6,7-dimethoxy-3,4-dihydroisoquinoline)

Stability and Reactivity

• Light Sensitivity: The nitro group may render the compound light-sensitive, requiring storage in dark conditions.

• Thermal Stability: Nitroaromatic compounds generally exhibit moderate thermal stability but may decompose under harsh conditions.

Applications and Biological Relevance

Pharmaceutical Intermediate

• Isoquinoline derivatives are explored for antibacterial, antifungal, and kinase-inhibiting properties.

• The nitro group may enhance binding to biological targets, as seen in DNA gyrase inhibitors.

Photochemical Applications

• Analogues like 4,5-dimethoxy-2-nitrobenzyl alcohol are used as photolabile protecting groups, suggesting potential utility in photoresponsive systems.